Cas no 2228263-71-4 (3-(but-3-yn-1-yl)-1-methyl-1H-pyrazole)

• Product Name: 3-(but-3-yn-1-yl)-1-methyl-1H-pyrazole
• CAS No: 2228263-71-4
• MF: C₈H₁₀N₂
• MW: 134.178401470184
• CID: 5810540
• PubChem ID: 165671238
• Update Time: 2025-06-18

3-(but-3-yn-1-yl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(but-3-yn-1-yl)-1-methyl-1H-pyrazole
• 2228263-71-4
• EN300-1729263

• Inchi： 1S/C8H10N2/c1-3-4-5-8-6-7-10(2)9-8/h1,6-7H,4-5H2,2H3
• InChI Key： SNOJNDBRYCFFJB-UHFFFAOYSA-N
• SMILES： N1(C)C=CC(CCC#C)=N1

Computed Properties

• Exact Mass: 134.084398327g/mol
• Monoisotopic Mass: 134.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-(but-3-yn-1-yl)-1-methyl-1H-pyrazole

Professional Introduction to 3-(but-3-yn-1-yl)-1-methyl-1H-pyrazole (CAS No. 2228263-71-4)

3-(but-3-yn-1-yl)-1-methyl-1H-pyrazole is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique molecular structure and potential applications. This compound, identified by the CAS number 2228263-71-4, has garnered attention due to its structural features and the promising outcomes observed in various preliminary studies. The presence of a but-3-ynyl group and a methyl-substituted pyrazole ring contributes to its distinctive chemical properties, making it a subject of interest for further exploration.

The molecular structure of 3-(but-3-yn-1-yl)-1-methyl-1H-pyrazole consists of a pyrazole core substituted with a but-3-ynyl moiety at the 3-position and a methyl group at the 1-position. This configuration imparts unique reactivity and binding capabilities, which are being exploited in various research avenues. The triple bond in the but-3-ynyl group offers multiple sites for functionalization, enabling the synthesis of derivatives with tailored properties for specific applications.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic benefits. Pyrazole derivatives, in particular, have shown promise in pharmaceutical applications due to their ability to interact with biological targets effectively. The compound 3-(but-3-yn-1-yl)-1-methyl-1H-pyrazole is no exception, with studies suggesting its potential as a lead compound in drug discovery.

One of the most compelling aspects of 3-(but-3-yn-1-yl)-1-methyl-1H-pyrazole is its versatility in chemical modifications. The butenynyl group can undergo various reactions such as Sonogashira coupling, which allows for the introduction of aryl groups at the terminal position. This reactivity has been leveraged to create a series of derivatives that exhibit enhanced binding affinity to biological receptors. Such modifications are crucial in optimizing drug candidates for efficacy and selectivity.

Recent research has highlighted the compound's potential in inhibiting certain enzymes and receptors associated with inflammatory and infectious diseases. The pyrazole core is known to interact with biological targets through hydrogen bonding and hydrophobic interactions, making it an ideal scaffold for drug design. The addition of the butenynyl group further enhances its pharmacophoric properties, allowing for more precise targeting.

The synthesis of 3-(but-3-yn-1-yl)-1-methyl-1H-pyrazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently. These methods not only improve the synthetic pathway but also enhance the overall quality of the final product.

In conclusion, 3-(but-3-y-nl)-l-methyl-lH-pyrazole (CAS No. 2228263_71_4) represents a promising compound in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its versatility in chemical modifications and interactions with biological targets make it an attractive candidate for further investigation. As research continues to uncover new possibilities, this compound is poised to play a significant role in the development of novel drugs targeting various diseases.